Cas no 824402-46-2 (Benzeneacetic acid, 3-amino-4-(methoxymethoxy)-, ethyl ester)

• Product Name: Benzeneacetic acid, 3-amino-4-(methoxymethoxy)-, ethyl ester
• CAS No: 824402-46-2
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 691482
• PubChem ID: 71418626
• Update Time: 2025-04-19

Benzeneacetic acid, 3-amino-4-(methoxymethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-amino-4-(methoxymethoxy)-, ethyl ester
• ethyl 2-[3-amino-4-(methoxymethoxy)phenyl]acetate
• DTXSID70837921
• Ethyl [3-amino-4-(methoxymethoxy)phenyl]acetate
• 824402-46-2

• Inchi： 1S/C12H17NO4/c1-3-16-12(14)7-9-4-5-11(10(13)6-9)17-8-15-2/h4-6H,3,7-8,13H2,1-2H3
• InChI Key： VBXOYVXUCHICNN-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC(=CC=1N)CC(=O)OCC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.8Ų